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Compound of Interest

Compound Name: Cl-C6-PEG4-O-CH2COOH

Cat. No.: B2586481

In-depth Technical Guide: Cl-C6-PEG4-O-
CH2COOH

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides the molecular formula and molecular weight of the chemical
compound CI-C6-PEG4-O-CH2COOH.

Core Data Presentation

The fundamental properties of CI-C6-PEG4-0O-CH2COOH are summarized in the table below.

Property Value Source
Molecular Formula C16H31CIO7 [1]
Average Molecular Weight 370.87 g/mol [2][3]

Monoisotopic Molecular

. 370.1758310 Da [1]
Weight

Chemical Structure and Identification

IUPAC Name: 2-[2-[2-[2-[2-(6-chlorohexoxy)ethoxy]ethoxy]ethoxy]ethoxy]acetic acid[1].
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Synonyms: PROTAC Linker 4, 21-Chloro-3,6,9,12,15-pentaoxahenicosan-1-oic acid.

Chemical Structure Visualization:

Click to download full resolution via product page

Caption: Chemical structure of CI-C6-PEG4-O-CH2COOH.

Experimental Protocols and Signaling Pathways

The determination of a molecule's formula and molecular weight are fundamental chemical
characterizations. These values are typically determined using techniques such as mass
spectrometry and elemental analysis upon synthesis of the compound. As such, a detailed
experimental protocol in the context of a biological assay or a signaling pathway is not
applicable to defining these intrinsic properties.

CI-C6-PEG4-0O-CH2COOH is a pegylated PROTAC (Proteolysis Targeting Chimera) linker
used in the synthesis of chloroalkanes (HaloPROTACS). Its function is to connect a ligand for
an E3 ubiquitin ligase and a ligand for a target protein within a PROTAC molecule. Therefore,
while the final PROTAC molecule would be studied in the context of signaling pathways related
to protein degradation, the linker itself does not have an independent signaling pathway to
diagram.

The logical relationship for the use of this compound is in the assembly of a PROTAC.
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Caption: Use of CI-C6-PEG4-0O-CH2COOH in PROTAC synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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